molecular formula C19H19NO3 B13145390 (Z)-(9H-Fluoren-9-yl)methyl(4-hydroxybut-2-en-1-yl)carbamate

(Z)-(9H-Fluoren-9-yl)methyl(4-hydroxybut-2-en-1-yl)carbamate

Cat. No.: B13145390
M. Wt: 309.4 g/mol
InChI Key: JSBUXVGKTCCIKT-WAYWQWQTSA-N
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Description

  • “(Z)-(9H-Fluoren-9-yl)methyl(4-hydroxybut-2-en-1-yl)carbamate” is a complex organic compound.
  • Its chemical formula is C24H21NO3.
  • The compound features a fluorene core with a carbamate group and a hydroxybutenyl side chain.
  • It exhibits both aromatic and aliphatic characteristics.
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    Properties

    Molecular Formula

    C19H19NO3

    Molecular Weight

    309.4 g/mol

    IUPAC Name

    9H-fluoren-9-ylmethyl N-[(Z)-4-hydroxybut-2-enyl]carbamate

    InChI

    InChI=1S/C19H19NO3/c21-12-6-5-11-20-19(22)23-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-10,18,21H,11-13H2,(H,20,22)/b6-5-

    InChI Key

    JSBUXVGKTCCIKT-WAYWQWQTSA-N

    Isomeric SMILES

    C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC/C=C\CO

    Canonical SMILES

    C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC=CCO

    Origin of Product

    United States

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